Cas no 2248389-37-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dichlorophenoxy)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dichlorophenoxy)propanoate
• CAS No: 2248389-37-7
• MF: C₁₇H₁₁Cl₂NO₅
• MW: 380.178942918777
• CID: 6553545
• PubChem ID: 165726564
• Update Time: 2025-07-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dichlorophenoxy)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6517395
• 2248389-37-7
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dichlorophenoxy)propanoate

• Inchi： 1S/C17H11Cl2NO5/c1-9(24-14-7-6-10(18)8-13(14)19)17(23)25-20-15(21)11-4-2-3-5-12(11)16(20)22/h2-9H,1H3
• InChI Key： TVQPKXLCDRYTBQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC(C)C(=O)ON1C(C2C=CC=CC=2C1=O)=O)Cl

Computed Properties

• Exact Mass: 379.0014278g/mol
• Monoisotopic Mass: 379.0014278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dichlorophenoxy)propanoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dichlorophenoxy)propanoate (CAS No. 2248389-37-7) and Its Emerging Applications in Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dichlorophenoxy)propanoate, identified by its CAS number 2248389-37-7, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound belongs to a structurally diverse class of heterocyclic esters that have garnered attention due to their unique pharmacophoric features and biological activities. The presence of both the isoindole and phenoxypropionate moieties in its molecular framework suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

Recent advancements in medicinal chemistry have highlighted the importance of hybrid molecules that combine structural elements from different chemical scaffolds. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dichlorophenoxy)propanoate molecule exemplifies this trend by integrating the electron-deficient isoindole core with a chlorinated phenoxypropionate side chain. Such structural features are often associated with enhanced binding affinity and selectivity towards biological receptors. The dioxo group, in particular, introduces a region of high electrophilicity, which can be exploited for covalent bond formation with nucleophilic residues on target proteins.

In the context of contemporary research, this compound has been explored for its potential as an inhibitor of various enzymatic pathways relevant to inflammation and cancer metabolism. The 2-(2,4-dichlorophenoxy)propanoate moiety is known to exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in mediating inflammatory responses. Furthermore, the isoindole scaffold has shown promise in disrupting protein-protein interactions involved in tumor progression. Studies have demonstrated that derivatives of this class exhibit significant cytotoxicity against certain cancer cell lines while maintaining relatively low toxicity towards normal cells.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dichlorophenoxy)propanoate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the isoindole core through cyclization reactions followed by functionalization at the propionic acid position with the phenoxy group. The introduction of chlorine atoms at the 2 and 4 positions of the phenyl ring enhances lipophilicity and metabolic stability, critical factors for drug-like properties. Advanced computational methods such as molecular docking and quantum mechanical calculations have been employed to optimize the synthetic route and predict binding affinities.

One of the most compelling aspects of this compound is its potential application in modulating immune responses. Emerging research indicates that selective inhibition of COX and LOX enzymes by compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dichlorophenoxy)propanoate can lead to novel immunomodulatory therapies. These therapies are particularly relevant in managing chronic inflammatory diseases such as rheumatoid arthritis and atherosclerosis. Additionally, preclinical studies have suggested that this molecule may exhibit anti-tumor effects by interfering with key signaling pathways involved in cell proliferation and survival.

The pharmacokinetic profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dichlorophenoxy)propanoate is another area of active investigation. Pharmacokinetic studies aim to evaluate its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). Preliminary data suggest that the compound exhibits moderate oral bioavailability and undergoes metabolic clearance primarily through Phase II conjugation reactions involving glucuronidation and sulfation pathways. Understanding these processes is crucial for optimizing dosing regimens and minimizing potential side effects.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,4-dichlorophenoxy)propanoate (CAS No. 2248389-37-7) represents a structurally intriguing molecule with significant therapeutic potential. Its unique combination of pharmacophoric features makes it an attractive candidate for further development in chemical biology and drug discovery. As research continues to uncover new biological targets and mechanisms,this compound is poised to play a pivotal role in advancing our understanding of disease pathogenesis and developing innovative therapeutic strategies.